5-bromo-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H16BrNO4S2/c1-8-7-10(9(2)19-8)11(16)5-6-15-21(17,18)13-4-3-12(14)20-13/h3-4,7,11,15-16H,5-6H2,1-2H3
• InChI Key: JBMHXWLFMFKKNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CCNS(=O)(=O)C2=CC=C(S2)Br)O
• Molecular Formula: C13H16BrNO4S2
• Molecular Weight: 394.3 g/mol

Description

5-bromo-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Sulfonamide-derived Compounds in Biological Evaluation

Sulfonamide-derived ligands and their metal complexes have been synthesized and characterized for their potential biological applications. These compounds demonstrated moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against several fungal strains. This suggests that sulfonamide derivatives could be valuable in developing new antimicrobial agents (Chohan & Shad, 2011).

Photodynamic Therapy Applications

A new zinc phthalocyanine substituted with benzenesulfonamide derivative groups was synthesized for photodynamic therapy applications. This compound showed good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a potential candidate for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Gas-Liquid Chromatography of Primary Sulfonamides

The N-dimethylaminomethylene derivatives of primary sulfonamides have been utilized for their excellent gas-liquid chromatographic properties. This derivatization approach is useful for the gas-liquid chromatographic determination of sulfonamide compounds in biological samples, indicating the role of sulfonamide derivatives in analytical chemistry (Vandenheuvel & Gruber, 1975).

Enzyme Inhibition and Antibacterial Activity

Thiophene sulfonamide derivatives have been synthesized and evaluated for their urease inhibition, hemolytic, and antibacterial activities. These compounds, especially those with specific substitution patterns, showed significant enzyme inhibition and antibacterial properties, suggesting their potential as therapeutic agents (Noreen et al., 2017).